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Compound of Interest

Compound Name: AES-350

Cat. No.: B1665617 Get Quote

Essential Safety and Handling Guide for AES-
350
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and disposal plans for handling AES-350. It is intended for laboratory

personnel, including researchers, scientists, and drug development professionals, to ensure

safe operational procedures.

Hazard Identification and Classification
AES-350 (CAS No. 847249-57-4) is classified as a hazardous substance.[1] The following table

summarizes its classification under the Globally Harmonized System (GHS).

Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed

Acute aquatic toxicity 1 H400: Very toxic to aquatic life

Chronic aquatic toxicity 1
H410: Very toxic to aquatic life

with long lasting effects

Signal Word: Warning
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Pictograms:

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling AES-350 to minimize

exposure and ensure personal safety.[1]

Protection Type Specification Rationale

Eye Protection
Safety goggles with side-

shields

Protects eyes from splashes

and airborne particles.

Hand Protection
Protective gloves (e.g., nitrile,

neoprene)
Prevents skin contact.

Skin and Body Protection
Impervious clothing (e.g., lab

coat)

Protects skin from accidental

spills.

Respiratory Protection Suitable respirator

Required when engineering

controls are insufficient or

during emergency situations to

prevent inhalation of dust or

aerosols.

Experimental Workflow: Handling and Storage of
AES-350
The following diagram outlines the standard operating procedure for the safe handling and

storage of AES-350 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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